7-Methyl-2,7-diazaspiro[4.5]decane

• IUPAC Name: 7-methyl-2,7-diazaspiro[4.5]decane
• InChI: InChI=1S/C9H18N2/c1-11-6-2-3-9(8-11)4-5-10-7-9/h10H,2-8H2,1H3
• InChI Key: XYAVBNPTWXQIAA-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC2(C1)CCNC2
• Molecular Formula: C9H18N2
• Molecular Weight: 154.25 g/mol
• CAS RN: 1086395-12-1

Description

Synthesis Analysis

The synthesis of methyl-substituted spirocyclic piperidine-azetidine and piperidine-pyrrolidine ring systems, including 7-Methyl-2,7-diazaspiro[4.5]decane, has been developed for pharmaceutical importance. Unactivated yne-en-ynes reacted with a range of substituted aryl halides in the presence of Pd (OAc)2-PPh3 to afford diazaspiro decane with exocyclic double bonds.

Molecular Structure Analysis

The relative configuration of diazaspiro[4.5]decanes, including derivatives substituted by a methyl group, has been analyzed using NMR techniques. The study of the crystal structure of derivatives like 7-Methyl-2,7-diazaspiro[4.5]decane provides insights into their molecular geometry.

Chemical Reactions Analysis

The synthesis and evaluation of derivatives like 7-Methyl-2,7-diazaspiro[4.5]decane as corrosion inhibitors for metals in acidic environments have been investigated. This research is significant in the field of material science, particularly for protecting metal surfaces in corrosive environments.

Physical And Chemical Properties Analysis

7-Methyl-2,7-diazaspiro[4.5]decane has a molecular weight of 154.26 g/mol. The InChI code is 1S/C9H18N2/c1-11-6-2-3-9(8-11)4-5-10-7-9/h10H,2-8H2,1H3.

Scientific Research Applications

Configuration Analysis and Spectroscopy

The relative configuration of diazaspiro[4.5]decanes, including derivatives substituted by a methyl group, has been analyzed using NMR techniques. This research is significant in understanding the stereochemistry of these compounds, essential for their application in various fields such as material science and pharmaceuticals (Guerrero-Alvarez et al., 2004).

Crystallographic Studies

The study of the crystal structure of derivatives like 7-Methyl-2,7-diazaspiro[4.5]decane provides insights into their molecular geometry, which is crucial for their application in designing new materials and drugs. This includes understanding the conformation of connected rings and how they interact in the solid state (Rohlíček et al., 2010).

Synthetic Chemistry

The synthesis of methyl-substituted spirocyclic piperidine-azetidine and piperidine-pyrrolidine ring systems, including 7-Methyl-2,7-diazaspiro[4.5]decane, has been developed for pharmaceutical importance. These compounds offer functionalization opportunities for further drug development (Smith et al., 2016).

Radio-protective Potential

One study explored the potential radio-protective properties of a derivative of 7-Methyl-2,7-diazaspiro[4.5]decane against lethal doses of X-radiation in mice. This highlights its potential application in radioprotection and medical treatments for radiation exposure (Shapiro et al., 1968).

Material Science Applications

The synthesis and evaluation of derivatives like 7-Methyl-2,7-diazaspiro[4.5]decane as corrosion inhibitors for metals in acidic environments have been investigated. This research is significant in the field of material science, particularly for protecting metal surfaces in corrosive environments (Wazzan et al., 2018).

Molecular Synthesis and Pharmacology

The development of facile synthesis pathways for spiro compounds like 7-Methyl-2,7-diazaspiro[4.5]decane aids in creating pharmacologically relevant heterocyclic scaffolds. These scaffolds are crucial for the development of new drugs and treatments (Pardali et al., 2021).

Mechanism of Action

A series of 2,8-diazaspiro[4.5]decan-1-one derivatives were designed, synthesized, and screened for their inhibition activities against chitin synthase (CHS) and antimicrobial activities in vitro. Among them, compound 41 exhibited prominent inhibitory activity against RIPK1 with an IC50 value of 92 nM.

Safety and Hazards

The safety information and MSDS for 7-Methyl-2,7-diazaspiro[4.5]decane can be found at the provided link.

Future Directions

The development of facile synthesis pathways for spiro compounds like 7-Methyl-2,7-diazaspiro[4.5]decane aids in creating pharmacologically relevant heterocyclic scaffolds. Further structural optimization identified a series of 2,8-diazaspiro[4.5]decan-1-one derivatives as potent RIPK1 inhibitors. Therefore, these compounds could be employed as lead compounds of RIPK1 inhibitors for further structural optimization.